![molecular formula C15H15N3O2 B1468371 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine CAS No. 1242152-69-7](/img/structure/B1468371.png)
4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine
Overview
Description
4-[(4-Methoxybenzyl)oxy]-1H-indazol-3-amine (4-MBIND) is a synthetic, non-naturally occurring compound that has been the subject of scientific research since its synthesis in the early 2000s. 4-MBIND has been studied for its potential applications in various scientific fields, including drug discovery, biochemistry, and physiology.
Scientific Research Applications
4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine has been studied for its potential applications in a variety of scientific fields. It has been used as a tool to study the structure and function of proteins, as well as to study the effects of drugs on the body. 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine has also been studied for its potential use as a drug discovery tool, as it has been found to interact with various proteins and enzymes in the body. Additionally, 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine has been studied for its potential use in biochemistry and physiology, as it has been found to have an effect on the metabolism of certain compounds.
Mechanism Of Action
The mechanism of action of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine is not yet fully understood. However, it is believed that 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine binds to certain proteins and enzymes in the body, which then induces a change in their structure and/or function. This change in structure and/or function is thought to be responsible for the biochemical and physiological effects of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine have been studied in both in vitro and in vivo models. In vitro studies have found that 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine has an effect on the metabolism of certain compounds, including glucose, fatty acids, and cholesterol. In vivo studies have found that 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine has an effect on the cardiovascular system, as it has been found to reduce blood pressure and improve blood flow. Additionally, 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine has been found to have an effect on the immune system, as it has been found to reduce inflammation and improve immune response.
Advantages And Limitations For Lab Experiments
The use of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine in lab experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. Additionally, 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine has been found to be relatively safe to use in lab experiments, as it has been found to have minimal side effects. However, there are also some limitations to using 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine in lab experiments. For example, 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine is not very stable in certain conditions, such as high temperatures or acidic environments.
Future Directions
Given the potential applications of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine, there are a number of potential future directions for research. For example, further research could be conducted to better understand the mechanism of action of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine and its effects on the body. Additionally, further research could be conducted to explore the potential use of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine in drug discovery and development. Additionally, further research could be conducted to explore the potential use of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine in biochemistry and physiology, as well as to investigate its potential applications in other scientific fields. Finally, further research could be conducted to investigate the potential side effects of 4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine and to develop methods to reduce or eliminate these side effects.
properties
IUPAC Name |
4-[(4-methoxyphenyl)methoxy]-1H-indazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-19-11-7-5-10(6-8-11)9-20-13-4-2-3-12-14(13)15(16)18-17-12/h2-8H,9H2,1H3,(H3,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBJQGGLWMJVETE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC2=CC=CC3=C2C(=NN3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601245176 |
Source
|
| Record name | 4-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601245176 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Methoxybenzyl)oxy]-1h-indazol-3-amine | |
CAS RN |
1242152-69-7 |
Source
|
| Record name | 4-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1242152-69-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601245176 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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